Cas no 1935620-08-8 (tert-butyl N-(2-nitropyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-nitropyridin-3-yl)carbamate
• CAS No: 1935620-08-8
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5752520
• PubChem ID: 92134229
• Update Time: 2023-11-24

tert-butyl N-(2-nitropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22589894
• EN300-21047084
• tert-Butyl (2-nitropyridin-3-yl)carbamate
• tert-butyl N-(2-nitropyridin-3-yl)carbamate
• 1935620-08-8

• Inchi： 1S/C10H13N3O4/c1-10(2,3)17-9(14)12-7-5-4-6-11-8(7)13(15)16/h4-6H,1-3H3,(H,12,14)
• InChI Key： OJYAKOQRTOAEHH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97Ų